Cas no 106321-35-1 (Acetamide,2-[(2-chloroacetyl)phenylamino]-N,N-diethyl-)

• Product Name: Acetamide,2-[(2-chloroacetyl)phenylamino]-N,N-diethyl-
• CAS No: 106321-35-1
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 175942
• PubChem ID: 60130
• Update Time: 2025-04-19

Acetamide,2-[(2-chloroacetyl)phenylamino]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(2-chloroacetyl)phenylamino]-N,N-diethyl-
• 2-(N-(2-chloroacetyl)anilino)-N,N-diethylacetamide
• 2-chloro-N-(diethylcarbamoylmethyl)-N-phenyl-acetamide
• 2-Chloro-N-((diethylcarbamoyl)methyl)acetanilide
• Acetanilide, 2-chloro-N-((diethylcarbamoyl)methyl)-
• BRN 3352996
• GB-115
• N~2~-(chloroacetyl)-N,N-diethyl-N~2~-phenylglycinamide
• DTXSID10147571
• 106321-35-1
• 4-12-00-00876 (Beilstein Handbook Reference)

• Inchi： 1S/C14H19ClN2O2/c1-3-16(4-2)14(19)11-17(13(18)10-15)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： JYLLMBJNBRRGGA-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC=CC=1)CC(N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 282.11367
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62